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Compound of Interest

1,4-Benzenediamine, N-phenyl-,
Compound Name:
monohydrochloride

Cat. No.: B147430

For researchers, scientists, and drug development professionals, the safe handling and
disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety
and logistical information for the proper disposal of 1,4-Benzenediamine, N-phenyl-,
monohydrochloride (CAS No. 2198-59-6), also known as N-phenyl-p-phenylenediamine
monohydrochloride. Adherence to these procedures is critical to ensure personal safety and
environmental protection.

Immediate Safety and Hazard Information

1,4-Benzenediamine, N-phenyl-, monohydrochloride is a chemical that poses several health
risks. It is harmful if swallowed and causes skin and serious eye irritation.[1] Therefore, strict
adherence to safety protocols is mandatory when handling this compound.

Hazard Identification and Precautionary Measures
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Hazard Statement

GHS Classification

Precautionary Statement

Harmful if swallowed

Acute Toxicity, Oral (Category
4)

P270: Do not eat, drink or
smoke when using this
product. P301+P312+P330: IF
SWALLOWED: Call a POISON
CENTER or doctor if you feel

unwell. Rinse mouth.[1]

Causes skin irritation

Skin Irritation (Category 2)

P264: Wash hands and face
thoroughly after handling.
P280: Wear protective gloves,
eye protection.
P302+P352+P332+P313+P36
2+P364: IF ON SKIN: Wash
with plenty of water. If skin
irritation occurs: Get medical
advice or attention. Take off
contaminated clothing and

wash it before reuse.[1]

Causes serious eye irritation

Serious Eye Irritation
(Category 2A)

P280: Wear protective gloves,
eye protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. If eye
irritation persists: Get medical

advice/attention.[1]

Experimental Protocols for Safe Disposal

The proper disposal of 1,4-Benzenediamine, N-phenyl-, monohydrochloride, and its

contaminated materials, should be treated as hazardous waste.[2] Disposal must be conducted

in accordance with all applicable federal, state, and local regulations.
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Step-by-Step Disposal Procedure:

e Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing appropriate PPE. This includes:

o

Hand Protection: Protective gloves.[1]

[¢]

Eye Protection: Safety glasses or goggles. A face-shield may be necessary depending on
the situation.[1]

[¢]

Skin and Body Protection: Protective clothing and boots as required.[1]

[e]

Respiratory Protection: A dust respirator should be used, especially where dust formation
is possible.[1]

o Waste Collection:

o Carefully sweep up or vacuum the solid material, avoiding dust generation.

o For small spills, you can dampen the solid material with 60-70% ethanol before
transferring it to a suitable container.[3]

o Place the chemical waste into a suitable, labeled, and closed container for disposal.[2]

o Container Labeling:

o Clearly label the waste container with the chemical name: "1,4-Benzenediamine, N-
phenyl-, monohydrochloride" and the associated hazards (e.g., "Toxic," "Irritant™).

o Storage Pending Disposal:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible substances such as strong oxidizing agents and strong acids.[4]

o The storage area should be secure and accessible only to authorized personnel.[5]

» Final Disposal:
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o Dispose of the hazardous waste through a licensed and approved waste disposal
company.

o Provide the waste disposal company with a copy of the Safety Data Sheet (SDS).

o Do not dispose of this chemical into drains or the environment.[5][6]

e Decontamination:
o Thoroughly decontaminate all equipment and the work area after handling and disposal.
o Wash hands and any exposed skin thoroughly with soap and water.

Disposal Workflow

Caption: Workflow for the safe disposal of 1,4-Benzenediamine, N-phenyl-,
monohydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tcichemicals.com [tcichemicals.com]

2. lobachemie.com [lobachemie.com]

3. N-PHENYL-P-PHENYLENEDIAMINE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

4. fishersci.com [fishersci.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [Proper Disposal of 1,4-Benzenediamine, N-phenyl-,
monohydrochloride: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.sigmaaldrich.com/sds/aldrich/78460
https://www.spectrumchemical.com/media/sds/TCI-P0189.pdf
https://www.benchchem.com/product/b147430?utm_src=pdf-body
https://www.benchchem.com/product/b147430?utm_src=pdf-body
https://www.benchchem.com/product/b147430?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/P0189_EU_6N.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-NNDIMETHYL-pPHENYLENEDIAMINE-DIHYDROCHLORIDE-CASNO-536-46-03410-EN.aspx
https://cameochemicals.noaa.gov/chemical/20903
https://cameochemicals.noaa.gov/chemical/20903
https://www.fishersci.com/store/msds?partNumber=AAB23867&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/sds/aldrich/78460
https://www.spectrumchemical.com/media/sds/TCI-P0189.pdf
https://www.benchchem.com/product/b147430#1-4-benzenediamine-n-phenyl-monohydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b147430#1-4-benzenediamine-n-phenyl-monohydrochloride-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

at: [https://www.benchchem.com/product/b147430#1-4-benzenediamine-n-phenyl-
monohydrochloride-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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